GSK-LSD1 Dihydrochloride
GSK-LSD1 Dihydrochloride
GSK-LSD1 Dihydrochloride is a potent, selective and irreversible lysine specific demethylase 1 (LSD1) inhibitor with an IC50 of 16 nM.
Brand Name:
Vulcanchem
CAS No.:
2102933-95-7
VCID:
VC0006893
InChI:
InChI=1S/C14H20N2.2ClH/c1-2-4-11(5-3-1)13-10-14(13)16-12-6-8-15-9-7-12;;/h1-5,12-16H,6-10H2;2*1H/t13-,14+;;/m0../s1
SMILES:
C1CNCCC1NC2CC2C3=CC=CC=C3.Cl.Cl
Molecular Formula:
C₁₄H₂₂Cl₂N₂
Molecular Weight:
289.24
GSK-LSD1 Dihydrochloride
CAS No.: 2102933-95-7
Inhibitors
VCID: VC0006893
Molecular Formula: C₁₄H₂₂Cl₂N₂
Molecular Weight: 289.24
| CAS No. | 2102933-95-7 |
|---|---|
| Product Name | GSK-LSD1 Dihydrochloride |
| Molecular Formula | C₁₄H₂₂Cl₂N₂ |
| Molecular Weight | 289.24 |
| IUPAC Name | N-[(1R,2S)-2-phenylcyclopropyl]piperidin-4-amine;dihydrochloride |
| Standard InChI | InChI=1S/C14H20N2.2ClH/c1-2-4-11(5-3-1)13-10-14(13)16-12-6-8-15-9-7-12;;/h1-5,12-16H,6-10H2;2*1H/t13-,14+;;/m0../s1 |
| Standard InChIKey | PJFZOGMSPBHPNS-WICJZZOFSA-N |
| SMILES | C1CNCCC1NC2CC2C3=CC=CC=C3.Cl.Cl |
| Description | GSK-LSD1 Dihydrochloride is a potent, selective and irreversible lysine specific demethylase 1 (LSD1) inhibitor with an IC50 of 16 nM. |
| Reference | [1]. Purich D. The Inhibitor Index A Desk Reference on Enzyme Inhibitors, Receptor Antagonists, Drugs, Toxins, Poisons, Biologics, and Therapeutic Leads. ISBN 9781138739215[2]. Wang Z, et al. Inhibition of H3K4 demethylation induces autophagy in cancer cell lines. Biochim Biophys Acta. 2017 Aug 8;1864(12):2428-2437. |
| PubChem Compound | 91663353 |
| Last Modified | Nov 11 2021 |
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